Cas no 453582-55-3 (KBQMINQOJNDOPK-UHFFFAOYSA-N)

• Product Name: KBQMINQOJNDOPK-UHFFFAOYSA-N
• CAS No: 453582-55-3
• MF: C₂₀H₂₅NO₇S
• MW: 423.480005025864
• MDL: MFCD02361239
• CID: 5234723
• Update Time: 2025-05-04

KBQMINQOJNDOPK-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• KBQMINQOJNDOPK-UHFFFAOYSA-N

• MDL： MFCD02361239
• Inchi： 1S/C20H25NO7S/c1-19(2)14-5-6-20(19,16(22)10-14)11-29(25,26)21-15-8-12(17(23)27-3)7-13(9-15)18(24)28-4/h7-9,14,21H,5-6,10-11H2,1-4H3
• InChI Key： KBQMINQOJNDOPK-UHFFFAOYSA-N
• SMILES： C12(CCC(CC1=O)C2(C)C)CS(=O)(=O)NC1=CC(=CC(C(OC)=O)=C1)C(OC)=O

Additional information on KBQMINQOJNDOPK-UHFFFAOYSA-N

Introduction to Compound with CAS No. 453582-55-3 and Product Name KBQMINQOJNDOPK-UHFFFAOYSA-N

The compound with the CAS number 453582-55-3 and the product name KBQMINQOJNDOPK-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The molecular structure of this compound, characterized by its precise chemical composition, makes it a promising candidate for further exploration in various biomedical applications.

Recent studies have highlighted the importance of novel compounds like 453582-55-3 in addressing complex biological challenges. The compound's chemical formula and molecular architecture suggest interactions that could be beneficial in modulating biological pathways involved in inflammation, neurodegeneration, and metabolic disorders. Researchers have been particularly interested in its potential to interact with specific enzymes and receptors, which could lead to the development of targeted therapies with minimal side effects.

The product name KBQMINQOJNDOPK-UHFFFAOYSA-N is derived from a systematic naming convention used in the chemical industry to ensure clarity and consistency in identifying specific compounds. This systematic naming helps researchers and pharmaceutical companies to accurately reference and communicate the properties of the compound. The CAS number 453582-55-3 further reinforces this identification, providing a unique numerical identifier that is recognized globally within the scientific community.

In the context of current biomedical research, compounds like 453582-55-3 are being evaluated for their potential role in treating a variety of diseases. For instance, studies have indicated that such compounds may have anti-inflammatory properties, making them suitable for investigating treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary research suggests that these compounds could interfere with pathways associated with neurodegenerative diseases like Alzheimer's and Parkinson's, offering hope for new therapeutic strategies.

The synthesis and characterization of KBQMINQOJNDOPK-UHFFFAOYSA-N have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to ensure the purity and structural integrity of the compound. These analytical methods are crucial for understanding the compound's behavior at both molecular and cellular levels, which is essential for developing effective pharmaceutical applications.

One of the most exciting aspects of 453582-55-3 is its potential for modulating biological processes through selective interactions with target molecules. Researchers are exploring its ability to inhibit or activate specific enzymes and receptors without affecting other biological systems. This selectivity is a key factor in reducing off-target effects, which are often responsible for adverse reactions in patients undergoing drug therapy. The ability to develop compounds with high selectivity represents a significant step forward in personalized medicine.

The development of KBQMINQOJNDOPK-UHFFFAOYSA-N as a potential therapeutic agent also involves considerations of bioavailability and pharmacokinetics. These factors determine how well the compound is absorbed, distributed, metabolized, and excreted by the body. Advanced computational models are being used to predict these properties before conducting expensive experimental trials. Such models take into account various parameters including molecular weight, solubility, and metabolic stability to provide insights into the compound's potential efficacy and safety.

Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are essential for translating laboratory findings into clinical applications. The compound 453582-55-3 exemplifies this collaborative approach, with researchers from multiple disciplines contributing to its development. These collaborations often lead to innovative solutions that might not be possible within individual research settings alone.

The regulatory landscape for new compounds like KBQMINQOJNDOPK-UHFFFAOYSA-N is another critical aspect that influences their progression towards clinical use. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a new drug or therapeutic agent. This process ensures that patients receive treatments that are both effective and safe. Researchers must navigate this complex regulatory environment while maintaining high standards of scientific rigor.

In conclusion, the compound with CAS number 453582-55-3 and product name KBQMINQOJNDOPK-UHFFFAOYSA-N represents a significant advancement in biomedical research. Its unique chemical properties and potential applications in treating various diseases make it a promising candidate for further exploration. As research continues to uncover new insights into its mechanisms of action, it holds great promise for improving patient outcomes in various therapeutic areas.